Cas no 1884452-99-6 (TETRAKIS[5-T-BUTYL-PHTHALOYL-N-(S)-TERT-LEUCINATO]DIRHODIUMBIS(ETHYLACETATE)ADDUCTRH2(S-TERTPTTL)4)

• Product Name: TETRAKIS[5-T-BUTYL-PHTHALOYL-N-(S)-TERT-LEUCINATO]DIRHODIUMBIS(ETHYLACETATE)ADDUCTRH2(S-TERTPTTL)4
• CAS No: 1884452-99-6
• MF: C₇₂H₈₈N₄O₁₆Rh₂
• MW: 1471.29734611511
• CID: 4728101
• Update Time: 2025-10-31

TETRAKIS[5-T-BUTYL-PHTHALOYL-N-(S)-TERT-LEUCINATO]DIRHODIUMBIS(ETHYLACETATE)ADDUCTRH2(S-TERTPTTL)4 Chemical and Physical Properties

Names and Identifiers

• Rhodium, tetrakis[
• I-[
• A,5-bis(1,1-dimethylethyl)-1,3-dihydro-1,3-dioxo-2H-isoindole-2-acetato-
• EO2:
• EO inverted exclamation marka2]]di-, (Rh-Rh)
• I-[(
• AS)-
• CID 145711245
• TETRAKIS[5-T-BUTYL-PHTHALOYL-N-(S)-TERT-LEUCINATO]DIRHODIUMBIS(ETHYLACETATE)ADDUCTRH2(S-TERTPTTL)4

• Inchi： 1S/4C18H23NO4.2Rh/c4*1-17(2,3)10-7-8-11-12(9-10)15(21)19(14(11)20)13(16(22)23)18(4,5)6;;/h4*7-9,13H,1-6H3,(H,22,23);;/q;;;;2*+2/p-4
• InChI Key： QXTJOEOZRHKDES-UHFFFAOYSA-J
• SMILES： [Rh+2].[Rh+2].[O-]C(C(C(C)(C)C)N1C(C2C=CC(C(C)(C)C)=CC=2C1=O)=O)=O.[O-]C(C(C(C)(C)C)N1C(C2C=CC(C(C)(C)C)=CC=2C1=O)=O)=O.[O-]C(C(C(C)(C)C)N1C(C2C=CC(C(C)(C)C)=CC=2C1=O)=O)=O.[O-]C(C(C(C)(C)C)N1C(C2C=CC(C(C)(C)C)=CC=2C1=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 94
• Rotatable Bond Count: 16
• Complexity: 2480
• Topological Polar Surface Area: 310

Additional information on TETRAKIS[5-T-BUTYL-PHTHALOYL-N-(S)-TERT-LEUCINATO]DIRHODIUMBIS(ETHYLACETATE)ADDUCTRH2(S-TERTPTTL)4

Introduction to TETRAKIS[5-T-BUTYL-PHTHALOYL-N-(S)-TERT-LEUCINATO]DIRHODIUMBIS(ETHYLACETATE)ADDUCTRH2(S-TERTPTTL)4 and Its Significance in Modern Chemical Biology

TETRAKIS[5-T-BUTYL-PHTHALOYL-N-(S)-TERT-LEUCINATO]DIRHODIUMBIS(ETHYLACETATE)ADDUCTRH2(S-TERTPTTL)4, a compound with the CAS number 1884452-99-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its unique combination of 5-t-butylphthaloyl and N-(S)-tert-leucinato functional groups, has garnered considerable attention due to its potential applications in drug design and molecular recognition.

The compound's structure is a testament to the growing sophistication of synthetic chemistry, where precise modifications at the molecular level can yield materials with tailored biological activities. The presence of rhodium in the compound's name underscores its role as a key element in catalytic processes, which are increasingly important in both academic research and industrial applications. Specifically, the dirhodium bis(ethylacetate) adduct portion of the molecule suggests a complex coordination environment that could be exploited for various catalytic reactions.

Recent studies have highlighted the importance of transition metal complexes, particularly those involving rhodium, in facilitating organic transformations that are otherwise challenging to achieve. The 5-t-butylphthaloyl moiety, for instance, is known for its ability to enhance the stability and reactivity of metal centers, making it an attractive choice for designing efficient catalysts. This feature is particularly relevant in the context of green chemistry, where minimizing waste and improving reaction yields are paramount.

In the realm of pharmaceutical research, compounds like TETRAKIS[5-T-BUTYL-PHTHALOYL-N-(S)-TERT-LEUCINATO]DIRHODIUMBIS(ETHYLACETATE)ADDUCTRH2(S-TERTPTTL)4 are being explored for their potential as bioactive molecules. The N-(S)-tert-leucinato group introduces a chiral element to the structure, which is crucial for many biological processes. Chirality plays a pivotal role in drug design, as enantiomers of a molecule can exhibit vastly different biological activities. Therefore, understanding and controlling chirality at the molecular level is essential for developing effective therapeutics.

The compound's application as a catalyst or intermediate in synthetic chemistry is also noteworthy. Transition metal complexes are widely used in cross-coupling reactions, which are fundamental to constructing complex organic molecules. The dirhodium bis(ethylacetate) adduct form of this compound suggests it could be employed in such reactions, offering high selectivity and efficiency. These properties make it a valuable tool for chemists working on complex molecule synthesis, including those involved in pharmaceutical development.

Advances in computational chemistry have further enhanced our ability to predict and understand the behavior of complex molecules like TETRAKIS[5-T-BUTYL-PHTHALOYL-N-(S)-TERT-LEUCINATO]DIRHODIUMBIS(ETHYLACETATE)ADDUCTRH2(S-TERTPTTL)4. Molecular modeling techniques allow researchers to simulate interactions at the atomic level, providing insights into how these compounds might behave in biological systems. Such simulations are invaluable for guiding experimental work and optimizing molecular design.

The integration of these computational methods with experimental approaches has led to significant breakthroughs in drug discovery. For example, virtual screening techniques can rapidly identify potential candidates from large libraries of compounds, reducing the time and cost associated with traditional screening methods. Compounds like 1884452-99-6 exemplify how interdisciplinary approaches can accelerate the development of new therapeutics.

Another exciting aspect of this compound is its potential role in materials science. Transition metal complexes often exhibit unique electronic properties that make them suitable for applications such as luminescent materials or sensors. The 5-t-butylphthaloyl group, with its extended conjugation system, could contribute to light-emitting properties when incorporated into such materials. This opens up possibilities for novel applications in optoelectronics and advanced material design.

The synthesis of TETRAKIS[5-T-BUTYL-PHTHALOYL-N-(S)-TERT-LEUCINATO]DIRHODIUMBIS(ETHYLACETATE)ADDUCTRH2(S-TERTPTTL)4 represents a culmination of decades of research in coordination chemistry and organic synthesis. The ability to precisely control molecular architecture has enabled chemists to create materials with specific functions tailored to their intended applications. This level of control is essential for advancing fields ranging from medicine to materials science.

In conclusion, TETRAKIS[5-T-BUTYL-PHTHALOYL-N-(S)-TERT-LEUCINATO]DIRHODIUMBIS(ETHYLACETATE)ADDUCTRH2(S-TERTPTTL)4 (CAS no 1884452-99-6) stands as a remarkable example of how sophisticated chemical design can lead to novel materials with significant applications. Its unique structure and properties make it a valuable asset in both academic research and industrial settings. As our understanding of molecular interactions continues to grow, compounds like this will undoubtedly play an increasingly important role in shaping the future of chemical biology and beyond.